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Compound of Interest

Compound Name: tert-Butyl hexanoate

Cat. No.: B3050300 Get Quote

A Comprehensive Technical Guide to tert-Butyl
Hexanoate
For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the physical and chemical properties of tert-
butyl hexanoate, a key intermediate in various organic syntheses. This guide is intended for

researchers, scientists, and professionals in the field of drug development and related

industries.

Core Properties of tert-Butyl Hexanoate
tert-Butyl hexanoate, also known by its IUPAC name tert-butyl hexanoate, is a carboxylate

ester with the chemical formula C10H20O2.[1] It is recognized for its role as a versatile

chemical intermediate.
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Identifier Value

IUPAC Name tert-butyl hexanoate[1]

Synonyms
Hexanoic acid, 1,1-dimethylethyl ester; hexanoic

acid tert-butyl ester[1]

CAS Number 2492-18-4[1]

Molecular Formula C10H20O2[1]

Molecular Weight 172.26 g/mol [1]

InChI Key DANUJARGWMPVQX-UHFFFAOYSA-N[1]

SMILES CCCCCC(=O)OC(C)(C)C[1]

Physical Properties
Quantitative data for some physical properties of tert-butyl hexanoate are not consistently

reported in publicly available literature. The table below summarizes the available information.

Property Value

Boiling Point Not available[2][3]

Melting Point Not available[2]

Density Not available[2]

Solubility
Sparingly soluble in water; Soluble in organic

solvents.

Refractive Index Not available[2]

Spectral Data
Spectral analysis is crucial for the identification and characterization of tert-butyl hexanoate.

Available spectral data includes:

¹³C NMR Spectroscopy[1]
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Gas Chromatography-Mass Spectrometry (GC-MS)[1]

Infrared (IR) Spectroscopy[1]

Chemical Properties and Reactivity
tert-Butyl hexanoate exhibits chemical properties characteristic of esters, including

susceptibility to hydrolysis and transesterification. The bulky tert-butyl group, however, can

influence the reaction rates due to steric hindrance.

Synthesis of tert-Butyl Hexanoate
The synthesis of tert-butyl hexanoate can be achieved through several standard esterification

methods. A common laboratory-scale synthesis involves the reaction of hexanoyl chloride with

tert-butanol.

Reactants

Reaction

Products

Hexanoyl Chloride

Reaction in the presence of a non-nucleophilic base (e.g., pyridine)

tert-Butanol

tert-Butyl Hexanoate Pyridinium Hydrochloride
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Under acidic or basic conditions, tert-butyl hexanoate can be hydrolyzed to yield hexanoic

acid and tert-butanol. The tert-butyl group makes this ester relatively resistant to acid-catalyzed

hydrolysis compared to less sterically hindered esters. However, under strongly acidic

conditions, the cleavage of the tert-butyl ester can proceed via a stable tert-butyl carbocation

intermediate.

tert-Butyl Hexanoate

Hexanoic Acid

Hydrolysis

tert-Butanol

Hydrolysis

Water (H₂O)Acid (H⁺) or Base (OH⁻) Catalyst

Click to download full resolution via product page

Hydrolysis of tert-Butyl Hexanoate

Transesterification
Transesterification is a process where the tert-butyl group of tert-butyl hexanoate is

exchanged with another alkyl group from an alcohol, catalyzed by an acid or a base. This

reaction is reversible and can be driven to completion by using a large excess of the reactant

alcohol.

Experimental Protocols
The following are detailed methodologies for key experiments involving tert-butyl hexanoate.

Synthesis of tert-Butyl Hexanoate from Hexanoyl
Chloride and tert-Butanol
Objective: To synthesize tert-butyl hexanoate via the reaction of hexanoyl chloride with tert-

butanol.

Materials:

Hexanoyl chloride
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tert-Butanol

Pyridine (or another suitable non-nucleophilic base)

Anhydrous diethyl ether (or other suitable aprotic solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Rotary evaporator

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, magnetic

stirrer)

Procedure:

In a dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve

tert-butanol and pyridine in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen

or argon).

Cool the mixture in an ice bath.

Slowly add a solution of hexanoyl chloride in anhydrous diethyl ether to the cooled mixture

with continuous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by slowly adding water.

Transfer the mixture to a separatory funnel and wash sequentially with dilute hydrochloric

acid (to remove pyridine), saturated sodium bicarbonate solution (to remove unreacted acid

chloride and acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate.
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Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the

crude tert-butyl hexanoate.

Purify the crude product by vacuum distillation or column chromatography.

Acid-Catalyzed Hydrolysis of tert-Butyl Hexanoate
Objective: To hydrolyze tert-butyl hexanoate to hexanoic acid and tert-butanol using an acid

catalyst.

Materials:

tert-Butyl hexanoate

Aqueous solution of a strong acid (e.g., sulfuric acid or hydrochloric acid)

Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Standard laboratory glassware

Procedure:

In a round-bottom flask, combine tert-butyl hexanoate and the aqueous acid solution.

Heat the mixture under reflux with stirring for several hours.

Monitor the reaction by TLC.

After completion, cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

Wash the organic layer with a saturated sodium bicarbonate solution to extract the hexanoic

acid as its sodium salt.
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The aqueous layer containing the sodium hexanoate can be acidified with a strong acid and

extracted with diethyl ether to isolate the hexanoic acid.

The organic layer from the initial extraction contains tert-butanol, which can be isolated by

drying the solution over anhydrous sodium sulfate, filtering, and removing the solvent by

distillation.

Applications in Research and Drug Development
The tert-butyl ester functional group is a valuable protecting group for carboxylic acids in multi-

step organic syntheses, a common practice in drug development. Its stability under certain

conditions and the specific methods for its removal allow for selective reactions at other parts of

a complex molecule. The synthesis and reactions of tert-butyl hexanoate serve as a model for

the behavior of this important functional group.

Conclusion
This technical guide has provided a detailed overview of the physical and chemical properties

of tert-butyl hexanoate. The summarized data, experimental protocols, and reaction diagrams

are intended to be a valuable resource for researchers and professionals in the chemical and

pharmaceutical sciences. While some physical properties are not well-documented, the

provided information on its chemical reactivity and synthesis offers a solid foundation for its

application in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical and chemical properties of tert-butyl
hexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050300#physical-and-chemical-properties-of-tert-
butyl-hexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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